![molecular formula C5H4N4O B1436774 1,4-Dihydro-[1,2,3]triazolo[4,5-b]pyridin-5-one CAS No. 23431-04-1](/img/structure/B1436774.png)
1,4-Dihydro-[1,2,3]triazolo[4,5-b]pyridin-5-one
Overview
Description
Scientific Research Applications
Anti-inflammatory Agents
Triazolopyridine derivatives have been described as potential anti-inflammatory agents. Their ability to modulate biological pathways that lead to inflammation makes them candidates for drug development in this field .
Cardiovascular Therapeutics
These compounds have shown promise as hypotensive and vasodilator agents. They may be used to manage blood pressure and improve blood flow, which is beneficial in treating various cardiovascular diseases .
Antidiabetic Activity
Some triazolopyridines exhibit hypoglycemic effects, indicating their potential use in managing diabetes by lowering blood glucose levels .
Antipyretic and Analgesic Properties
The antipyretic properties of these derivatives make them suitable for reducing fever, while their analgesic properties could be harnessed for pain relief .
Antiasthmatic Applications
Their role as antiasthmatic drugs suggests that they can be used to alleviate symptoms of asthma or possibly prevent asthma attacks .
Drug Design and Discovery
The structural features of triazolopyridines allow for their use in drug design and discovery, particularly as scaffolds for designing new inhibitors for various biological targets such as LSD1 inhibitors .
For further detailed information on each application, additional research and studies would be required.
MDPI - Structural and Optical Properties X-MOL - Discovery of Triazolopyrimidine Derivatives
properties
IUPAC Name |
2,4-dihydrotriazolo[4,5-b]pyridin-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O/c10-4-2-1-3-5(6-4)8-9-7-3/h1-2H,(H2,6,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FITNPEDFWSPOMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC2=NNN=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dihydro-[1,2,3]triazolo[4,5-b]pyridin-5-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.